Cas no 2241866-03-3 ((2-(cyclopropyl-d5)pyrimidin-5-yl)boronic acid)
2241866-03-3 structure
Product Name:(2-(cyclopropyl-d5)pyrimidin-5-yl)boronic acid
CAS No:2241866-03-3
MF:C7H9BN2O2
MW:169.000369787216
CID:6815817
PubChem ID:172400127
Update Time:2025-03-03
(2-(cyclopropyl-d5)pyrimidin-5-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
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- CS-19043
- (2-(cyclopropyl-d5)pyrimidin-5-yl)boronic acid
- 2241866-03-3
-
- Inchi: 1S/C7H9BN2O2/c11-8(12)6-3-9-7(10-4-6)5-1-2-5/h3-5,11-12H,1-2H2/i1D2,2D2,5D
- InChI Key: HIBBMEFTPMTWOY-QJWYSIDNSA-N
- SMILES: OB(C1C=NC(C2([2H])C([2H])([2H])C2([2H])[2H])=NC=1)O
Computed Properties
- Exact Mass: 169.1070914Da
- Monoisotopic Mass: 169.1070914Da
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.2Ų
(2-(cyclopropyl-d5)pyrimidin-5-yl)boronic acid Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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